4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide

• IUPAC Name: N-(furan-2-ylmethyl)-4-(phenylcarbamoylamino)benzamide
• InChI: InChI=1S/C19H17N3O3/c23-18(20-13-17-7-4-12-25-17)14-8-10-16(11-9-14)22-19(24)21-15-5-2-1-3-6-15/h1-12H,13H2,(H,20,23)(H2,21,22,24)
• InChI Key: BBDINDSZIZHLDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)C(=O)NCC3=CC=CO3
• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol

Description

4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide, also known as ANCCA, is a small molecule inhibitor that has been extensively studied in recent years due to its potential therapeutic applications. ANCCA has shown promising results in inhibiting the growth of cancer cells and has been identified as a potential target for cancer therapy.

Mechanism of Action

4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide works by inhibiting the activity of the 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide protein, which is involved in the regulation of gene expression. By inhibiting 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide, the expression of genes involved in cell proliferation and survival is reduced, leading to a decrease in cancer cell growth and survival.
Biochemical and Physiological Effects:
4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide has also been shown to inhibit the activity of several key signaling pathways involved in cancer progression, including the Wnt/β-catenin and PI3K/Akt pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide for lab experiments is its specificity for the 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide protein, which allows for targeted inhibition of gene expression. However, 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide can be difficult to synthesize and may be unstable in certain conditions, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide, including the development of new therapies that target 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide in cancer cells. Additionally, further studies are needed to better understand the mechanism of action of 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide and to identify potential side effects and limitations of its use. Finally, the potential use of 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide in other areas of research, such as gene regulation and epigenetics, should be explored.

Synthesis Methods

4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide can be synthesized using a variety of methods, including the use of solid-phase peptide synthesis and solution-phase synthesis. One commonly used method involves the reaction of 4-aminobenzamide with furfuryl chloride in the presence of a base, followed by the reaction with aniline and isocyanate to form the final product.

Scientific Research Applications

4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide has been extensively studied in the context of cancer research, with numerous studies demonstrating its potential as a therapeutic agent. 4-[(anilinocarbonyl)amino]-N-(2-furylmethyl)benzamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, and has been identified as a potential target for the development of new cancer therapies.